Cas no 2228472-43-1 (2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine
• CAS No: 2228472-43-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6254987
• PubChem ID: 165733833
• Update Time: 2025-06-08

2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine
• EN300-1761441
• 2228472-43-1

• Inchi： 1S/C14H19NO/c1-9-6-10-7-11(4-5-12(10)16-9)14(15)8-13(14,2)3/h4-5,7,9H,6,8,15H2,1-3H3
• InChI Key： LSKWHSPYHGYXSA-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine (CAS No. 2228472-43-1)

The compound 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine (CAS No. 2228472-43-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with a dihydrobenzofuran moiety, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a building block for novel bioactive compounds, given its stereochemical complexity and functional group diversity.

In recent years, the demand for specialty chemicals like 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine has surged, driven by advancements in drug discovery and material science. This compound's CAS No. 2228472-43-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its amine functionality and cyclopropyl group make it a versatile intermediate for synthesizing compounds with potential therapeutic properties, such as enzyme inhibitors or receptor modulators.

One of the most discussed topics in the context of 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine is its role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such complex molecules. The compound's dihydrobenzofuran core is particularly noteworthy, as it is found in many natural products with biological activity. This has led to increased interest in its structure-activity relationships (SAR) and potential applications in drug design.

From a technical perspective, the synthesis of CAS No. 2228472-43-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The cyclopropane ring formation is a critical step, typically accomplished through cyclopropanation reactions using specialized catalysts. The amine group further allows for derivatization, enabling the creation of diverse analogs for biological screening. These synthetic challenges have made the compound a subject of study in methodology development and process optimization.

In the pharmaceutical industry, 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine is often discussed in the context of central nervous system (CNS) drug discovery. Its structural features resemble those of known neuroactive compounds, prompting investigations into its potential as a lead compound for treating neurological disorders. Additionally, its lipophilicity and molecular weight align with the criteria for blood-brain barrier penetration, a key consideration in CNS drug development.

The agrochemical sector also shows interest in CAS No. 2228472-43-1, particularly for its potential as a pesticide intermediate. The dihydrobenzofuran scaffold is known to exhibit insecticidal and herbicidal activity, and modifications to the amine group could enhance these properties. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility and commercial value.

Analytical characterization of 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its purity and structural integrity, especially given the compound's complex stereochemistry. Researchers often highlight the importance of chiral separation techniques, as the biological activity of such molecules can be highly enantiomer-dependent.

Looking ahead, the future of CAS No. 2228472-43-1 lies in its integration into high-throughput screening libraries and combinatorial chemistry platforms. Its modular structure makes it an ideal candidate for generating diverse chemical libraries, which are invaluable in modern drug discovery. Furthermore, advancements in computational chemistry and AI-driven molecular design are expected to unlock new applications for this compound, leveraging its unique physicochemical properties.

In summary, 2,2-dimethyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropan-1-amine (CAS No. 2228472-43-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, highlight its importance in contemporary research. As scientific inquiries into its properties and potential uses continue, this compound is poised to remain a focal point in the development of next-generation bioactive molecules.